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Compound of Interest

Compound Name:
4-Methyl-1,4-diazepan-5-one

hydrochloride

Cat. No.: B1320064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-1,4-diazepan-5-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug

development. Due to its structural similarity to other pharmacologically active diazepine

derivatives, this molecule is a subject of scientific inquiry. This document compiles available

synonyms, chemical properties, and general synthetic approaches, while also highlighting

areas where specific data is not readily available in public literature.

Chemical Identity and Synonyms
The primary identifier for this compound is its IUPAC name and CAS number. Several

synonyms are also used in chemical databases and supplier catalogs.
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Identifier Value

Systematic Name 4-Methyl-1,4-diazepan-5-one hydrochloride

Synonym
hexahydro-4-methyl-5H-1,4-Diazepin-5-one

hydrochloride[1]

CAS Number 329794-41-4[1]

Molecular Formula C₆H₁₃ClN₂O[1]

Molecular Weight 164.64 g/mol [1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not extensively reported in publicly accessible literature. The data

presented below is based on information from chemical suppliers and extrapolated knowledge

from the broader class of 1,4-diazepan-5-one derivatives.

Property Value Source

Appearance White to off-white solid
Typical for hydrochloride salts

of small organic molecules

Solubility Soluble in water

The hydrochloride salt form

generally enhances aqueous

solubility.[1]

Purity >97%
Available from commercial

suppliers[1]

Storage Temperature
Room Temperature, sealed in

dry conditions
ChemicalBook

Note: Experimental values for properties such as melting point, boiling point, and spectral data

(NMR, IR, MS) for 4-Methyl-1,4-diazepan-5-one hydrochloride are not readily available in the

searched literature. Researchers are advised to perform their own characterization.
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Synthesis and Experimental Protocols
Specific, detailed experimental protocols for the synthesis of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not published in peer-reviewed journals. However, general synthetic

strategies for related 1,4-diazepan-5-one derivatives can provide a foundational approach for

its preparation.

General Synthetic Approach: Reductive Amination and
Cyclization
A plausible synthetic route, based on the synthesis of analogous N-alkylated 1,4-diazepan-5-

ones, could involve a multi-step process starting from a suitable piperidone precursor. One

such general method is the Schmidt ring expansion of N-alkyl-4-piperidones.

Hypothetical Experimental Workflow:
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Step 1: N-Alkylation

Step 2: Schmidt Ring Expansion

Step 3: Salt Formation
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Caption: Hypothetical synthesis of 4-Methyl-1,4-diazepan-5-one hydrochloride.

Note on Experimental Protocol: This represents a generalized synthetic pathway. The specific

reaction conditions, such as solvents, temperatures, reaction times, and purification methods,

would require optimization and are not detailed in the available literature for this specific

compound.

Biological Activity and Signaling Pathways
The diazepine scaffold is a well-known pharmacophore present in numerous centrally active

drugs, most notably the benzodiazepines (e.g., Diazepam). These compounds typically act as
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positive allosteric modulators of the GABA-A receptor, enhancing the inhibitory effects of the

neurotransmitter gamma-aminobutyric acid (GABA).

While 4-Methyl-1,4-diazepan-5-one hydrochloride shares the core diazepine ring, its specific

biological targets and mechanism of action have not been elucidated in published studies. It is

hypothesized that, like other diazepines, it may interact with neurotransmitter systems in the

central nervous system. However, without experimental data, any discussion of its involvement

in specific signaling pathways remains speculative.
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Caption: General mechanism of GABA-A receptor modulation by diazepine compounds.

Conclusion
4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical entity with potential for further

investigation in the field of medicinal chemistry, given its structural relationship to known

psychoactive compounds. This guide provides the currently available information on its identity

and general synthetic approaches. A significant lack of specific experimental data, including

physicochemical properties and biological activity, underscores the need for further research to

fully characterize this compound and explore its potential therapeutic applications. Researchers

working with this compound are encouraged to conduct thorough analytical characterization

and biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/product/b1320064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/product/b1320064?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CAS 329794-41-4: 4-Methyl-1,4-diazepan-5-one hydrochloride [cymitquimica.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Methyl-1,4-diazepan-5-one
hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320064#synonyms-for-4-methyl-1-4-diazepan-5-
one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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